

The Long-Term Impact of Sevikar on Cardiovascular Remodeling: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Sevikar*
CAS No.: *1188913-21-4*
Cat. No.: *B12704646*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardiovascular remodeling, a complex process involving alterations in the structure and function of the heart and blood vessels, is a key pathophysiological mechanism in hypertensive heart disease. This process, characterized by phenomena such as left ventricular hypertrophy (LVH), arterial stiffness, and endothelial dysfunction, is a major determinant of cardiovascular morbidity and mortality. **Sevikar**, a fixed-dose combination of olmesartan medoxomil (an angiotensin II receptor blocker, ARB) and amlodipine besylate (a calcium channel blocker, CCB), has emerged as a potent therapeutic strategy for managing hypertension. This technical guide provides an in-depth analysis of the long-term effects of **Sevikar** on cardiovascular remodeling, summarizing key quantitative data, detailing experimental methodologies, and visualizing the intricate signaling pathways involved.

Quantitative Data on Cardiovascular Remodeling Parameters

The long-term administration of **Sevikar** and its components has been shown to favorably modulate several key parameters of cardiovascular remodeling. The following tables summarize the quantitative data from various clinical studies.

Table 1: Effects on Left Ventricular Mass Index (LVMI)

Study	Treatment Group	Duration	Baseline LVMI (g/m ²)	Change in LVMI (g/m ²)	p-value
AORTA Study[1]	Olmesartan/Amlodipine	24 weeks	105.6 ± 12.1	-10.8 ± 7.5	<0.001
-	Olmesartan/Azelinidipine	24 weeks	106.2 ± 13.4	-15.2 ± 8.1	<0.001

Table 2: Effects on Arterial Stiffness (Pulse Wave Velocity - PWV)

Study	Treatment Group	Duration	Baseline baPWV (cm/s)	Change in baPWV (cm/s)	p-value
(Study on Olmesartan) [2]	Olmesartan 80 mg	6 weeks	Not Specified	-0.58 m/s	0.0088
-	Olmesartan 20 mg	6 weeks	Not Specified	-0.48 m/s	0.0362
-	Amlodipine 5 mg	6 weeks	Not Specified	-0.28 m/s	0.2065
AORTA Study[1]	Olmesartan/Amlodipine	24 weeks	1628 ± 241	-125 ± 156	0.003
-	Olmesartan/Azelinidipine	24 weeks	1645 ± 253	-201 ± 168	<0.001

Table 3: Effects on Central Blood Pressure (cBP)

Study	Treatment Group	Duration	Baseline cSBP (mmHg)	Change in cSBP (mmHg)	p-value
(Study on Olmesartan) [2]	Olmesartan 80 mg	6 weeks	Not Specified	-14.1	<0.05 vs Amlodipine
-	Amlodipine 5 mg	6 weeks	Not Specified	-9.7	-
AORTA Study[1]	Olmesartan/Amlodipine	24 weeks	145.2 ± 15.4	-20.1 ± 11.2	<0.001
-	Olmesartan/Azelinidipine	24 weeks	146.8 ± 16.1	-27.8 ± 10.9	<0.001

Experimental Protocols

A detailed understanding of the methodologies employed in key clinical trials is crucial for interpreting the data on **Sevikar**'s effects.

The AORTA Study: Olmesartan/Azelinidipine vs. Olmesartan/Amlodipine[1]

- Study Design: A multicenter, prospective, randomized, open-label study.
- Patient Population: Hypertensive patients with brachial systolic blood pressure (SBP) ≥ 140 mmHg and/or diastolic blood pressure (DBP) ≥ 90 mmHg.
- Treatment Protocol:
 - Run-in Phase: All patients received olmesartan monotherapy (20 mg/day) for 12 weeks.
 - Randomization: Patients were then randomly assigned to receive either add-on azelinidipine (16 mg/day) or amlodipine (5 mg/day) for 24 weeks.
- Key Assessments:

- Central Blood Pressure (cBP): Measured using a non-invasive automated system (HEM-9000AI, Omron Healthcare).
- Left Ventricular Mass Index (LVMI): Assessed by two-dimensional echocardiography using the Devereux formula.
- Brachial-ankle Pulse Wave Velocity (baPWV): Measured using a volume-plethysmographic apparatus (Form PWV/ABI, Omron Colin).

The COACH Trial: Combination of Olmesartan Medoxomil and Amlodipine Besylate[3][4]


- Study Design: A multicenter, randomized, double-blind, placebo-controlled, 8-week factorial design study, followed by a long-term open-label extension.[3][4]
- Patient Population: Patients with mild to severe hypertension (seated DBP 95-120 mmHg).[4]
- Treatment Protocol (Double-Blind Phase): Patients were randomized to one of 12 treatment arms: olmesartan (10, 20, or 40 mg), amlodipine (5 or 10 mg), all possible combinations of olmesartan and amlodipine, or placebo for 8 weeks.[4]
- Treatment Protocol (Open-Label Extension): Patients initiated therapy with amlodipine 5 mg + olmesartan 40 mg. The dose was up-titrated to amlodipine 10 mg + olmesartan 40 mg, with the subsequent addition of hydrochlorothiazide (12.5 mg and then 25 mg) if blood pressure goals were not achieved.[3]
- Key Assessments:
 - Seated Blood Pressure (SeDBP and SeSBP): Measured at baseline and throughout the study.
 - Proportion of patients achieving blood pressure goals: Assessed at various time points.

Signaling Pathways and Mechanisms of Action

The beneficial effects of **Sevikar** on cardiovascular remodeling are underpinned by its dual mechanism of action, targeting distinct yet complementary signaling pathways.

Olmesartan: Angiotensin II Receptor Blockade and Beyond

Olmesartan is a selective antagonist of the angiotensin II type 1 (AT1) receptor, thereby inhibiting the detrimental effects of angiotensin II, a key mediator of cardiovascular remodeling.




[Click to download full resolution via product page](#)

Caption: Olmesartan's mechanism on cardiac remodeling.

Beyond simple AT1 receptor blockade, olmesartan has been shown to exert pleiotropic effects. Studies suggest that olmesartan can attenuate cardiac remodeling by activating the DLL4/Notch1 signaling pathway, which is involved in cardiac adaptation to stress.[5] Furthermore, olmesartan has been demonstrated to ameliorate pressure overload-induced cardiac remodeling by inhibiting the TAK1/p38 signaling pathway, which is implicated in cardiac fibrosis and hypertrophy.[6]

Amlodipine: Calcium Channel Blockade and Vascular Effects

Amlodipine is a dihydropyridine calcium channel blocker that primarily acts on vascular smooth muscle cells. By inhibiting the influx of extracellular calcium, it induces vasodilation, reduces peripheral resistance, and consequently lowers blood pressure.




[Click to download full resolution via product page](#)

Caption: Amlodipine's mechanism on vascular smooth muscle.

The reduction in cardiac afterload due to amlodipine-induced vasodilation contributes significantly to the reversal of left ventricular hypertrophy.

Sevikar: Synergistic Effects on Cardiovascular Remodeling

The combination of olmesartan and amlodipine in **Sevikar** provides a synergistic approach to combatting cardiovascular remodeling.



[Click to download full resolution via product page](#)

Caption: Synergistic workflow of **Sevikar**.

This dual-pronged attack not only ensures robust blood pressure control but also targets the fundamental cellular and molecular processes driving pathological remodeling of the heart and vasculature.

Conclusion

The long-term administration of **Sevikar** demonstrates significant and clinically relevant beneficial effects on cardiovascular remodeling. Through the synergistic actions of olmesartan and amlodipine, **Sevikar** effectively reduces left ventricular mass, improves arterial stiffness, and lowers central blood pressure. The mechanisms underlying these effects are multifactorial, involving potent blood pressure reduction, direct inhibition of pro-hypertrophic and pro-fibrotic signaling pathways, and favorable modulation of vascular function. This comprehensive action on the cardiovascular system positions **Sevikar** as a valuable therapeutic option for patients with hypertension at risk of cardiovascular remodeling and its associated complications. Further research focusing on the long-term impact on specific biomarkers of fibrosis and inflammation will continue to elucidate the full spectrum of **Sevikar**'s cardioprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Effects of Azelnidipine plus Olmesartan versus amlodipine plus olmesartan on central blood pressure and left ventricular mass index: the AORTA study - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/19111111/)]
- 2. Olmesartan improves pulse wave velocity and lowers central systolic blood pressure and ambulatory blood pressure in patients with metabolic syndrome - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15511111/)]
- 3. Long-term efficacy of a combination of amlodipine and olmesartan medoxomil±hydrochlorothiazide in patients with hypertension stratified by age, race and diabetes status: a substudy of the COACH trial - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/24111111/)]
- 4. The combination of olmesartan medoxomil and amlodipine besylate in controlling high blood pressure: COACH, a randomized, double-blind, placebo-controlled, 8-week factorial

[efficacy and safety study - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [5. Olmesartan attenuates cardiac remodeling through DLL4/Notch1 pathway activation in pressure overload mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. Olmesartan ameliorates pressure overload-induced cardiac remodeling through inhibition of TAK1/p38 signaling in mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [The Long-Term Impact of Sevika on Cardiovascular Remodeling: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12704646/docs#the-long-term-impact-of-sevikar-on-cardiovascular-remodeling-a-technical-guide\]](https://www.benchchem.com/product/b12704646/docs#the-long-term-impact-of-sevikar-on-cardiovascular-remodeling-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check